Cas no 25636-38-8 (Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester)

• Product Name: Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester
• CAS No: 25636-38-8
• MF: C₇H₆F₆O₃
• MW: 252.11116361618
• CID: 1423596
• Update Time: 2024-08-15

Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C7H6F6O3/c1-16-4(15)2-3(14)5(6(8,9)10)7(11,12)13/h5H,2H2,1H3
• InChI Key： UXSZNPCSABGITQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(=O)C(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 252.02208

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 68-69 °C(Press: 28 Torr)
• PSA: 43.37
• pka: 9.04±0.50(Predicted)